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Compound of Interest

Compound Name: 3,5-Dichloro-2-methoxypyridine

Cat. No.: B181413

An In-depth Technical Guide to 3,5-Dichloro-2-
methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dichloro-2-methoxypyridine,
a halogenated pyridine derivative of interest in synthetic and medicinal chemistry. Due to the
limited availability of specific experimental data for this compound, this guide leverages
information from structurally related molecules to present plausible synthetic routes, analytical
methodologies, and potential biological activities.

Core Compound Data

The fundamental physicochemical properties of 3,5-Dichloro-2-methoxypyridine are
summarized below.
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Property Value Reference
CAS Number 13472-58-7 [1]
Molecular Formula CeHsCI2NO [1]
Molecular Weight 178.016 g/mol [1]
Appearance Wh'ite to off-white crystalline
solid

Melting Point 90 °C [1]

Boiling Point 200 °C [1]

Density 1.363 g/cm3 [1]

Hypothetical Synthesis and Experimental Protocols

While a specific, validated synthesis protocol for 3,5-Dichloro-2-methoxypyridine is not

readily available in peer-reviewed literature, a plausible multi-step synthesis can be proposed

based on established pyridine chemistry. A potential synthetic pathway could start from 2-

amino-3,5-dichloropyridine.

Proposed Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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